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Compound of Interest

Compound Name: Cc-401

Cat. No.: B1310489 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical compounds is a critical component of laboratory safety and

regulatory compliance. This guide provides essential, step-by-step procedures for the safe

disposal of CC-401, a potent inhibitor of c-Jun N-terminal kinases (JNKs), assuming the

compound in question is the JNK inhibitor with CAS Number 395104-30-0.[1][2]

It is imperative to confirm the identity of the chemical and consult the specific Safety Data

Sheet (SDS) provided by the manufacturer before proceeding with any handling or disposal

activities. This information is intended to supplement, not replace, institutional protocols and the

guidance of certified environmental health and safety (EHS) professionals.

Essential Safety and Disposal Procedures
Given that the toxicological properties of CC-401 have not been fully elucidated, it should be

treated as a potentially hazardous substance.[2] Adherence to strict safety protocols is

mandatory to mitigate any potential risks.

Personal Protective Equipment (PPE): Before handling CC-401, ensure the following PPE is

worn:

Chemical-resistant gloves

Appropriate safety glasses or goggles
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A laboratory coat

All handling of CC-401, especially when in powdered form or when creating solutions, should

be conducted within a certified chemical fume hood to prevent inhalation.[2]

Step-by-Step Disposal Protocol
The disposal of CC-401 and its contaminated materials must be managed in accordance with

federal, state, and local hazardous waste regulations.

For Solid CC-401:

Containment: Carefully sweep or vacuum up any dry material.[2] Avoid generating dust.

Labeling: Place the collected solid waste into a clearly labeled, sealable container. The label

should include "Hazardous Waste," the chemical name ("CC-401"), and any other identifiers

required by your institution.

Storage: Store the sealed container in a designated hazardous waste accumulation area,

away from incompatible materials.

For CC-401 Solutions:

Absorption: Absorb liquid waste containing CC-401 with a non-reactive, finely-powdered

absorbent material.

Collection: Carefully collect the saturated absorbent material.

Containment and Labeling: Place the contaminated absorbent into a sealable, appropriately

labeled hazardous waste container.

Storage: Store the container in the designated hazardous waste area.

Decontamination:

Following a spill or as part of routine cleanup, decontaminate surfaces and equipment with

alcohol and then ventilate the area.[2] All materials used for decontamination (e.g., wipes,

absorbent pads) must also be disposed of as hazardous waste.
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Quantitative Data: Physical and Chemical Properties
of CC-401

Property Value

CAS Number 395104-30-0

Molecular Formula C₂₂H₂₄N₆O

Appearance Off-white solid

Melting Point 142 - 145 °C

Solubility in Water 0.0 mg/mL

Solubility in Solvents
Approx. 30 mg/mL in DMSO and

dimethylformamide

Data sourced from Axon Medchem and Cayman Chemical product information.[2][3]

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of CC-
401.
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Caption: Disposal workflow for solid and liquid forms of CC-401.

Professional Disposal is Non-Negotiable
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Under no circumstances should CC-401 or its containers be disposed of in the regular trash or

poured down the drain. All waste containing this compound must be managed by a licensed

hazardous waste disposal company. Consult your institution's Environmental Health and Safety

(EHS) department to ensure full compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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